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Compound of Interest

Compound Name: Tantalum-180

Cat. No.: B1222186 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in

experiments to measure the half-life of Tantalum-180m (¹⁸⁰ᵐTa).

Frequently Asked Questions (FAQs)
Q1: Why is the half-life of Tantalum-180m so difficult to measure?

A1: The measurement of the half-life of Tantalum-180m presents significant challenges

primarily due to its extremely long predicted half-life, estimated to be between 10¹⁷ and 10¹⁸

years, which is far longer than the age of the universe.[1] This incredibly slow decay rate

results in a very low number of decay events over any feasible experimental timeframe.

Additionally, ¹⁸⁰ᵐTa is the rarest naturally occurring isotope, constituting only 0.012% of natural

tantalum, which makes it difficult to obtain a sufficiently large sample size to generate a

detectable signal.[1] The faint decay signal is easily obscured by background radiation from

cosmic rays, surrounding materials, and even within the detector itself.[1]

Q2: What are the primary decay channels of Tantalum-180m that are being investigated?

A2: Tantalum-180m is predicted to decay through several channels. The primary modes of

decay being investigated are:

Beta (β⁻) decay to Tungsten-180 (¹⁸⁰W).
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Electron capture (EC) to Hafnium-180 (¹⁸⁰Hf).

Isomeric transition (IT) to its ground state, Tantalum-180, which is itself unstable with a half-

life of about 8.1 hours.[2][3]

The decay is hindered by a large spin difference between the metastable state (9⁻) and the

possible daughter states, contributing to its remarkably long lifetime.[3][4]

Q3: Why are experiments to measure the ¹⁸⁰ᵐTa half-life often conducted in deep underground

laboratories?

A3: Deep underground laboratories, such as the Sanford Underground Research Facility

(SURF) and the HADES underground laboratory, provide a crucial environment for these

experiments.[2] The significant rock overburden shields the experimental setup from cosmic

rays, which are a major source of background radiation that can mimic the signal of ¹⁸⁰ᵐTa

decay. This reduction in background noise is essential to increase the sensitivity of the

detectors to the extremely rare potential decay events of ¹⁸⁰ᵐTa.

Q4: What is the significance of measuring the half-life of Tantalum-180m?

A4: A successful measurement of the ¹⁸⁰ᵐTa half-life would have profound implications for

several areas of physics. It would provide a unique opportunity to test and refine nuclear theory,

particularly models of nuclear structure and decay, as its exceptional stability challenges

current understanding.[4][5] Furthermore, detecting the decay of ¹⁸⁰ᵐTa could shed light on

fundamental processes such as K-spin violation, neutrino-induced nucleosynthesis, and

potentially provide insights into the nature of dark matter.[4][6]
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Problem Possible Cause(s) Troubleshooting Steps

High Background Noise in

Detector Spectrum

Inadequate shielding from

cosmic rays and ambient

radiation.

- Conduct the experiment in a

deep underground laboratory

to minimize cosmic ray flux. -

Utilize passive shielding made

of low-background materials

like lead and copper around

the detector setup.

Intrinsic radioactivity in

detector components and

surrounding materials.

- Construct detectors and

shielding from ultra-pure

materials with certified low

levels of radioactivity. -

Implement an active veto

system, such as surrounding

the primary detector with

scintillator panels to identify

and reject cosmic-ray-induced

events.

Low Signal-to-Noise Ratio
Insufficient amount of

Tantalum-180m in the sample.

- Use a large mass of natural

tantalum to increase the

absolute number of ¹⁸⁰ᵐTa

atoms.[1] Recent experiments

have used several kilograms of

tantalum.[6][7] - If feasible and

cost-effective, consider using a

sample enriched in ¹⁸⁰ᵐTa.

Inefficient detector geometry.

- Design the detector setup to

maximize the geometric

efficiency, for example, by

placing the tantalum sample

directly between or

surrounding the detectors. The

HADES experiment placed the

sample between two high-

purity germanium detectors.
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Difficulty in Distinguishing

Signal from Background Peaks

Poor energy resolution of the

detector.

- Employ high-purity

germanium (HPGe) detectors,

which offer excellent energy

resolution, allowing for the

precise identification of

expected gamma-ray peaks

from ¹⁸⁰ᵐTa decay.[5][8]

Overlapping peaks from known

background isotopes.

- Perform a thorough

background characterization of

the experimental setup without

the tantalum sample to identify

and catalog all background

peaks. - Develop sophisticated

data analysis techniques to

subtract the known

background spectrum from the

data collected with the

tantalum sample.

No Observable Decay Events

After a Long Measurement

Period

The half-life of Tantalum-180m

is longer than the sensitivity of

the experiment.

- Increase the measurement

time to accumulate more

statistics. Experiments often

run for hundreds of days or

even years.[5] - Improve the

overall sensitivity of the

experiment by implementing

the steps outlined above

(increasing sample mass,

reducing background).

The theoretical predictions for

the decay energy are

inaccurate.

- Broaden the energy window

of interest in the data analysis

to search for unexpected

peaks. - Consult the latest

theoretical models for updated

predictions on decay energies

and branching ratios.
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Quantitative Data
The decay of Tantalum-180m has not yet been definitively observed. Experimental efforts have

therefore focused on setting lower limits for its half-life.

Experiment/Collabor

ation

Lower Limit for Half-

Life (years)

Decay Channel(s)

Investigated
Reference

HADES (2016) 4.5 x 10¹⁶
β⁻ and Electron

Capture

Majorana

Collaboration
0.29 x 10¹⁸ (Overall)

β⁻ and Electron

Capture
[8]

Majorana

Collaboration

Up to 1.5 x 10¹⁹ (for

specific channels)

β⁻ and Electron

Capture
[7][8]

Experimental Protocols & Visualizations
Experimental Workflow for ¹⁸⁰ᵐTa Half-Life Measurement
The following diagram illustrates a generalized experimental workflow for measuring the half-

life of Tantalum-180m, based on methodologies employed in recent sensitive searches.
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Sample & Detector Preparation

Experimental Setup (Underground Lab)

Data Acquisition & Analysis

Acquire Large Mass
of Natural Tantalum

Isotopic Enrichment (Optional)

Assemble Ta Sample
and HPGe Detectors

Fabricate High-Purity
Germanium (HPGe) Detectors

Construct Multi-layer Shielding
(Lead, Copper)

Install Active Veto System

Connect to Data
Acquisition System (DAQ)

Long-term Data Taking
(Months to Years)

Data Analysis:
- Background Subtraction

- Peak Search

Background Measurement
(without Ta sample)

Set Half-Life Lower Limit
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Extremely Long Half-Life
(>10¹⁶ years)

Very Low Decay Rate

Low Natural Abundance
(0.012%)

Small Number of
¹⁸⁰ᵐTa Atoms

Extremely Faint Signal

Low Signal-to-Noise Ratio

High Background Radiation

High Measurement Difficulty

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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